Methyl 1-(3-(1-cyano-2-isobutoxy-2-oxoethyl)quinoxalin-2-yl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[3-[1-cyano-2-(2-methylpropoxy)-2-oxoethyl]quinoxalin-2-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H26N4O4/c1-14(2)13-30-22(28)16(12-23)19-20(25-18-7-5-4-6-17(18)24-19)26-10-8-15(9-11-26)21(27)29-3/h4-7,14-16H,8-11,13H2,1-3H3
• InChI Key: BQGSBXGPNMECGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCC(CC3)C(=O)OC
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol

Description

Methyl 1-(3-(1-cyano-2-isobutoxy-2-oxoethyl)quinoxalin-2-yl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.474. The purity is usually 95%.
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Scientific Research Applications

Quinoxaline Derivatives Synthesis and Applications

Synthesis and Chemical Properties

Quinoxaline derivatives have been synthesized through various chemical processes, demonstrating their versatility in organic synthesis. For example, a metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones with carbazates as eco-friendly ester sources has been reported. This process allows for the efficient preparation of various quinoxaline-3-carbonyl compounds, highlighting the functionalization of quinoxaline derivatives through free-radical pathways (Xie et al., 2019).

Biological Activities and Potential Therapeutic Applications:

• Quinoxaline derivatives have been explored for their antimicrobial properties. For instance, new quinoxaline-2-carboxylate 1,4-dioxide derivatives were synthesized and evaluated for antituberculosis activity. Some derivatives showed potent activity against Mycobacterium tuberculosis, including strains resistant to conventional drugs (Jaso et al., 2005).
• Another study focused on the synthesis and cytotoxic activities of α-methylidene-γ-butyrolactones bearing a quinolin-4(1H)-one moiety. These compounds demonstrated strong growth-inhibitory activities against leukemia cancer cells and certain solid tumors, indicating their potential as cancer therapeutics (Hsu et al., 2001).

Metabolism and Drug Development

The metabolic fate of synthetic cannabinoid receptor agonists, including quinolinyl derivatives, has been studied to understand their pharmacokinetics and potential drug interactions. This research is crucial for developing new therapeutic agents and for toxicological screening (Richter et al., 2021).